Cas no 1443328-49-1 (4-n-Hexylthiobenzyl alcohol)

4-n-Hexylthiobenzyl alcohol structure
4-n-Hexylthiobenzyl alcohol structure
Product Name:4-n-Hexylthiobenzyl alcohol
CAS No:1443328-49-1
Molecular Formula:C13H20OS
Molecular Weight:224.362302780151
MDL:MFCD22372945
CID:5209371

4-n-Hexylthiobenzyl alcohol Properties

Names and Identifiers

    • (4-hexylsulfanylphenyl)methanol
    • MDL: MFCD22372945
    • InChIKey: YXNTZMMURCNLTB-UHFFFAOYSA-N
    • Inchi: 1S/C13H20OS/c1-2-3-4-5-10-15-13-8-6-12(11-14)7-9-13/h6-9,14H,2-5,10-11H2,1H3
    • SMILES: C(C1=CC=C(SCCCCCC)C=C1)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 7
  • Heavy Atom Count: 15

Experimental Properties

  • Boiling Point: 353.6±25.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C
  • Flash Point: 172.0±21.9 °C
  • Density: 1.0±0.1 g/cm3

4-n-Hexylthiobenzyl alcohol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
abcr
AB428529-1 g
4-n-Hexylthiobenzyl alcohol
1443328-49-1
1g
€594.40 2023-06-16

4-n-Hexylthiobenzyl alcohol Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1443328-49-1)4-n-Hexylthiobenzyl alcohol
A1129427
Purity:99%
Quantity:1g
Price($):961.0